Cas no 2592-05-4 (3-Indolaldehyde Oxime)

• Product Name: 3-Indolaldehyde Oxime
• CAS No: 2592-05-4
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD00022737
• CID: 277505
• PubChem ID: 135449256
• Update Time: 2025-05-25

3-Indolaldehyde Oxime Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbaldehyde oxime
• 3-Indolaldehyde Oxime
• Indole-3-carboxaldoxime
• 1H-INDOLE-3-CARBOXALDEHYDE OXIME
• (E)-N-hydroxy-1-(1H-indol-3-yl)methanimine
• (hydroxyimino)indol-3-ylmethane
• AC1NSJJN
• ChemDiv2_000193
• indol-3-carbaldoxime
• Indole oxime
• Indole-3-aldehyde oxime
• indole-3-carbaldoxime
• indole-3-oxime
• Maybridge1_000132
• 1H-Indole-3-carboxaldehyde, oxime
• 3-Indolecarboxaldehyde, oxime
• ARONIS014972
• HMS1369I17
• SBB080394
• HTS004145
• STL033041
• BBL022906
• (3E)-1H-indole-3-carbaldehyde oxime
• N-(indol-3-ylidenemethyl)hydroxylamine
• RP10202
• 7P-055
• SCHEMBL2189137
• NSC-525800
• A912071
• (E)-N-[(1H-indol-3-yl)methylidene]hydroxylamine
• N-[(Z)-indol-3-ylidenemethyl]hydroxylamine
• AI3-51476
• SR-01000389836
• AB00462635-03
• AKOS000502197
• CHEMBL3212774
• (E)-1H-indole-3-carbaldehydeoxime
• SR-01000389836-1
• MFCD00022737
• (E)-1H-indole-3-carbaldehyde oxime
• 2592-05-4
• J-501827
• GXU9CK5AQH
• 40747-04-4
• (NE)-N-(1H-indol-3-ylmethylidene)hydroxylamine
• NSC 525800
• UNII-GXU9CK5AQH
• 1H-Indole-3-carboxaldehyde, oxime, (Z)-
• DTXSID001279854
• 40747-05-5

• MDL： MFCD00022737
• Inchi： 1S/C9H8N2O/c12-11-6-7-5-10-9-4-2-1-3-8(7)9/h1-6,10,12H/b11-6+
• InChI Key： BWEFEUTYNRSOKX-IZZDOVSWSA-N
• SMILES： O/N=C/C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063663
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48.4

Experimental Properties

• Density: 1.26
• Boiling Point: 351.3°C at 760 mmHg
• Flash Point: 166.2°C
• Refractive Index: 1.641
• PSA: 44.62
• LogP: 1.97600

3-Indolaldehyde Oxime Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-Indolaldehyde Oxime

Recent Advances in the Study of 3-Indolaldehyde Oxime (CAS: 2592-05-4) in Chemical Biology and Pharmaceutical Research

3-Indolaldehyde Oxime (CAS: 2592-05-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile biological activities and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and applications in drug discovery and development.

Recent studies have highlighted the role of 3-Indolaldehyde Oxime as a key intermediate in the synthesis of indole-based bioactive molecules. Indole derivatives are known for their broad-spectrum pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The oxime functional group in 3-Indolaldehyde Oxime enhances its reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

One of the most notable advancements is the use of 3-Indolaldehyde Oxime in the design of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study demonstrated its efficacy as a potent inhibitor of tyrosine kinases, which are implicated in various cancers. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory effects, paving the way for further preclinical evaluations.

Another area of research has explored the compound's potential in modulating oxidative stress and inflammation. A recent publication in the Journal of Medicinal Chemistry reported that 3-Indolaldehyde Oxime exhibits strong antioxidant properties, scavenging reactive oxygen species (ROS) and reducing oxidative damage in cellular models. These findings suggest its potential application in treating neurodegenerative diseases and other conditions associated with oxidative stress.

In addition to its therapeutic potential, advancements in the synthetic methodologies for 3-Indolaldehyde Oxime have also been reported. A 2024 study introduced a novel, high-yield synthesis route using green chemistry principles, minimizing the use of hazardous reagents and improving the overall sustainability of the process. This development is particularly significant for scaling up production for industrial and pharmaceutical applications.

Despite these promising findings, challenges remain in the clinical translation of 3-Indolaldehyde Oxime-based therapies. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and pharmacodynamic studies. Ongoing research is focused on optimizing the compound's structure to enhance its drug-like properties while retaining its biological activity.

In conclusion, 3-Indolaldehyde Oxime (CAS: 2592-05-4) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse biological activities, coupled with recent advancements in synthesis and application, underscore its potential as a scaffold for developing next-generation therapeutics. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.